N-benzyl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonamide

• IUPAC Name: N-benzyl-2-(1,3-dioxoisoindol-2-yl)ethanesulfonamide
• InChI: InChI=1S/C17H16N2O4S/c20-16-14-8-4-5-9-15(14)17(21)19(16)10-11-24(22,23)18-12-13-6-2-1-3-7-13/h1-9,18H,10-12H2
• InChI Key: QQLMZAWQZUDIII-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNS(=O)(=O)CCN2C(=O)C3=CC=CC=C3C2=O
• Molecular Formula: C17H16N2O4S
• Molecular Weight: 344.4 g/mol
• Solubility: 34.9 [ug/mL] (The mean of the results at pH 7.4)

Description

N-benzyl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonamide, also known as BISE, is a chemical compound that has shown potential in various scientific research applications.

Mechanism of Action

The mechanism of action of N-benzyl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonamide involves the inhibition of various cellular processes. It has been shown to inhibit the activity of topoisomerase II, a key enzyme involved in DNA replication and repair. N-benzyl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonamide also inhibits the activity of NF-κB signaling pathway, which plays a crucial role in inflammation and cancer development.
Biochemical and Physiological Effects:
N-benzyl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-κB signaling pathway. N-benzyl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonamide has been found to have low toxicity in normal cells, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-benzyl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonamide in lab experiments is its low toxicity in normal cells. This makes it a safer alternative to other chemotherapeutic agents. However, N-benzyl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonamide has limited solubility in water, which can make it difficult to administer in certain experiments. Additionally, N-benzyl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonamide has not been extensively studied in vivo, which limits its potential use in animal studies.

Future Directions

There are several potential future directions for N-benzyl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonamide research. One possible direction is to investigate its potential use in combination with other chemotherapeutic agents for cancer treatment. Another direction is to study its potential use as an anti-inflammatory agent in various inflammatory diseases. Further research is also needed to determine the optimal dosage and administration of N-benzyl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonamide in different experimental settings.

Synthesis Methods

The synthesis of N-benzyl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonamide involves the reaction of N-benzylisatoic anhydride with ethanesulfonic acid in the presence of a base catalyst. The resulting product is then purified through recrystallization.

Scientific Research Applications

N-benzyl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonamide has been studied for its potential use in cancer therapy. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. N-benzyl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonamide has also been studied for its potential use as an anti-inflammatory agent. It has been shown to reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-κB signaling pathway.